Cas no 2138545-05-6 (3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol)

• Product Name: 3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol
• CAS No: 2138545-05-6
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5877186
• PubChem ID: 165961353
• Update Time: 2025-06-10

3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol
• EN300-1160084
• 2138545-05-6
• 3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol

• Inchi： 1S/C14H27NO/c1-11-7-8-13(16)9-14(11)15(2)10-12-5-3-4-6-12/h11-14,16H,3-10H2,1-2H3
• InChI Key： NNRPYUDIVXCUMQ-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N(C)CC1CCCC1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol

Introduction to 3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138545-05-6)

3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138545-05-6) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexanone derivatives, characterized by a substituted cyclohexane ring and an amine functional group. The presence of both cyclopentyl and methyl substituents in the molecule contributes to its distinct stereochemistry and reactivity, making it a subject of interest for further investigation.

The chemical structure of 3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol consists of a cyclohexane ring substituted at the 4-position with a methyl group, and at the 1-position with an hydroxyl group. The nitrogen atom in the amine group is further substituted with both a cyclopentylmethyl and a methyl group, resulting in a highly branched and sterically hindered molecule. This structural complexity not only influences its physicochemical properties but also opens up diverse possibilities for its interaction with biological targets.

In recent years, there has been growing interest in developing novel molecules with potential therapeutic applications. The compound 3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol has been studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Preliminary studies suggest that this compound may exhibit neuroprotective effects, making it a promising candidate for further exploration in drug discovery programs targeting neurodegenerative diseases.

The synthesis of 3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol involves multi-step organic reactions, including nucleophilic substitution, reduction, and functional group transformations. The synthesis pathway must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the compound. Advanced synthetic techniques such as asymmetric catalysis have been explored to achieve enantioselective synthesis, which is crucial for compounds intended for therapeutic use.

One of the key challenges in working with 3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol is its solubility and stability under various conditions. Due to its complex structure, the compound may exhibit limited solubility in common organic solvents, necessitating the use of specialized solvents or techniques for solubilization. Additionally, maintaining stability during storage and handling is essential to preserve its integrity for subsequent biological testing.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been performed to identify potential binding interactions with target proteins involved in CNS disorders. These computational approaches have helped in rationalizing experimental observations and guiding the design of more potent derivatives.

The pharmacokinetic properties of 3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol are also under investigation to assess its suitability for clinical development. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles are critical determinants of a drug's efficacy and safety. Preclinical studies are being conducted to evaluate these parameters, which will provide valuable insights into the compound's potential as a therapeutic agent.

In conclusion,3-[(Cyclopentylmethyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No. 2138545-05-6) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders. Continued research into its synthesis, physicochemical properties, and pharmacological effects will be crucial in determining its future role in medicine.